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Compound of Interest

Compound Name: Tiflorex

Cat. No.: B1673494

For researchers, scientists, and drug development professionals, the responsible management
of chemical compounds is paramount, extending from initial synthesis to final disposal.
Tiflorex, a stimulant amphetamine developed as an appetite suppressant in the 1970s,
presents a unique challenge due to its status as a discontinued investigational drug.[1] While
specific disposal guidelines for Tiflorex are not readily available, a comprehensive approach
rooted in established principles of pharmaceutical and chemical waste management can
ensure safety and environmental stewardship. This document provides a detailed, step-by-step
guide for the proper disposal of Tiflorex, designed to be your preferred resource for laboratory
safety and chemical handling.

l. Tiflorex: Chemical Profile and Regulatory Context

Tiflorex, also known as flutiorex, is structurally related to fenfluramine.[1] Due to its
discontinuation, it is not listed on common hazardous waste schedules, and a specific Safety
Data Sheet (SDS) with disposal instructions is not available. Therefore, it is crucial to handle
Tiflorex with the caution afforded to any research chemical with unknown long-term
environmental and health impacts. The disposal of such substances falls under the general
regulations for pharmaceutical waste management set forth by bodies such as the
Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) in the
United States.[2][3]

Il. Quantitative Data for Disposal Planning

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1673494?utm_src=pdf-interest
https://www.benchchem.com/product/b1673494?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tiflorex
https://www.benchchem.com/product/b1673494?utm_src=pdf-body
https://www.benchchem.com/product/b1673494?utm_src=pdf-body
https://www.benchchem.com/product/b1673494?utm_src=pdf-body
https://www.benchchem.com/product/b1673494?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tiflorex
https://www.benchchem.com/product/b1673494?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

While specific quantitative data for Tiflorex disposal is unavailable, the following table outlines
key chemical properties that inform safe handling and disposal decisions.

Property Value Implication for Disposal

The presence of fluorine and
sulfur may require

Molecular Formula C12H16F3NS consideration for specific
incineration technologies to

avoid harmful emissions.

Standard for chemical
Molar Mass 263.32 g/mol [4] inventory and waste manifest

documentation.

Solid waste procedures are

Physical State Solid (presumed) )

generally applicable.

Assume low water solubility to
Solubility No data available prevent aqueous

contamination.

lll. Detailed Experimental Protocol for Tiflorex
Disposal

The following protocol is a "best practice" guide derived from general principles of chemical and
pharmaceutical waste disposal. It is imperative to consult with your institution's Environmental
Health and Safety (EHS) department before implementing these procedures.

Objective: To safely and compliantly dispose of Tiflorex waste.

Materials:

o Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves
o Chemical waste container (clearly labeled)

e Waste manifest forms (provided by your institution's EHS department)
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 Inert absorbent material (e.g., vermiculite, sand)
Procedure:
e Segregation:

o Isolate all Tiflorex waste, including pure compound, contaminated labware (e.g., vials,
spatulas), and used PPE.

o Do not mix Tiflorex waste with other chemical waste streams unless explicitly approved
by your EHS department.

e Containerization:

o Place all solid Tiflorex waste into a designated, leak-proof, and clearly labeled hazardous
waste container.

o The label should include: "Hazardous Waste," "Tiflorex," the full chemical name "(RS)-N-
ethyl-1-{3-[(trifluoromethyl)thio]phenyl}propan-2-amine,” and the approximate quantity.

o If dealing with a solution containing Tiflorex, absorb the liquid with an inert material like
vermiculite and dispose of it as solid waste.

e Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area.

o Ensure the storage area is away from incompatible materials.
e Documentation:

o Complete a hazardous waste manifest for the Tiflorex waste. This document tracks the
waste from its point of generation to its final disposal facility.[5]

o Maintain a copy of the manifest for your records.

» Disposal:
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o Arrange for a licensed hazardous waste disposal company to collect the container. Your
institution's EHS department will typically manage this process.

o The preferred method of disposal for non-RCRA hazardous pharmaceutical waste is
incineration in a permitted facility to ensure complete destruction.[3]

IV. Logical Workflow for Tiflorex Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Tiflorex.

Containerize in Labeled
Tiflorex Waste Generated Segregate Tiflorex Waste H TS TS Gy }—»

Store in Secure Arrange for Licensed .
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Click to download full resolution via product page

Tiflorex Disposal Workflow

V. Alternative Disposal Considerations

In the absence of a licensed hazardous waste disposal service, which is highly unlikely in a
professional research setting, the following general guidance for pharmaceutical disposal
should be considered as a last resort and only after consulting with local authorities:

e Do NOT flush Tiflorex down the toilet or drain. This can lead to water contamination.[2][3]
e Do NOT dispose of Tiflorex in the regular trash without proper preparation.
« |f absolutely no other option is available:

o Remove the Tiflorex from its original container.

o Mix it with an unpalatable substance such as dirt, cat litter, or used coffee grounds.[6][7][8]
This makes the chemical less appealing to children and pets and helps prevent accidental
ingestion.

o Place the mixture in a sealed container, such as a sealable plastic bag.[6][7][8]
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o Dispose of the sealed container in the household trash.[6][7][8]

It is crucial to emphasize that this latter method is not ideal for a research chemical and should
only be considered when all other avenues have been exhausted and with approval from
relevant safety personnel. The primary and recommended disposal route is through a certified
hazardous waste management program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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